Cas no 900898-11-5 (N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 900898-11-5
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5424842
• Update Time: 2025-08-02

N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]-1-oxo-3,4-dihydroisochromene-3-carboxamide
• N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

• Inchi： 1S/C21H18N2O3S/c1-13-6-8-14(9-7-13)10-16-12-22-21(27-16)23-19(24)18-11-15-4-2-3-5-17(15)20(25)26-18/h2-9,12,18H,10-11H2,1H3,(H,22,23,24)
• InChI Key： HLVZFXBKTNMWLM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=C(CC3=CC=C(C)C=C3)S2)=O)OC(=O)C2=CC=CC=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Comprehensive Overview of N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 900898-11-5)

The compound N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide, identified by its CAS No. 900898-11-5, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzopyran derivatives, which are renowned for their diverse biological activities. The presence of a thiazole ring and a 4-methylphenyl moiety in its structure enhances its potential as a scaffold for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies have highlighted the growing interest in benzopyran-3-carboxamide derivatives due to their therapeutic potential. Researchers are particularly focused on their role as kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. The compound’s unique structure, featuring a 1-oxo-3,4-dihydro-1H-2-benzopyran core, allows for selective interactions with biological targets, making it a promising candidate for further investigation. Its CAS No. 900898-11-5 is frequently searched in academic databases, reflecting its relevance in modern drug discovery.

One of the most discussed applications of N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide is its potential in cancer research. The compound’s ability to modulate cell signaling pathways has been explored in preclinical studies, with a focus on its anti-proliferative effects. Given the rising global incidence of cancer, this area of research resonates strongly with both scientists and the general public. Additionally, its thiazole-containing structure is often compared to other bioactive molecules, driving further inquiries into its mechanism of action.

Another hot topic tied to this compound is its role in neurodegenerative disease research. The benzopyran scaffold is known to cross the blood-brain barrier, a critical feature for drugs targeting conditions like Alzheimer’s and Parkinson’s diseases. Researchers are investigating whether CAS No. 900898-11-5 could serve as a lead compound for developing neuroprotective agents. This aligns with the increasing public awareness of neurodegenerative disorders and the demand for innovative treatments.

From a synthetic chemistry perspective, the preparation of N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide involves multi-step reactions, including cyclization and amide coupling. These methods are frequently discussed in organic chemistry forums, reflecting the compound’s complexity and the technical challenges associated with its synthesis. The 4-methylphenyl group, in particular, is a common motif in medicinal chemistry, often linked to improved pharmacokinetic properties.

In the context of drug repurposing, CAS No. 900898-11-5 has also been evaluated for its potential in treating metabolic disorders such as diabetes. The thiazol-2-yl moiety is known to interact with enzymes involved in glucose metabolism, sparking interest in its application beyond its initial scope. This versatility makes the compound a valuable subject for interdisciplinary research, bridging gaps between pharmacology, biochemistry, and synthetic chemistry.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, a trend driven by the global push for eco-friendly practices. The benzopyran-3-carboxamide framework, due to its bioactivity, is often cited in discussions about green drug design, further enhancing the compound’s profile in contemporary scientific discourse.

In summary, N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 900898-11-5) represents a multifaceted molecule with broad applications in drug discovery and development. Its structural features, including the thiazole ring and benzopyran core, make it a compelling subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions in medicinal chemistry and related fields.